8-(4-(2-fluorobenzyl)piperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-phenylethyl)purine-2,6-dione
• InChI: InChI=1S/C25H27FN6O2/c1-29-22-21(23(33)28-25(29)34)32(12-11-18-7-3-2-4-8-18)24(27-22)31-15-13-30(14-16-31)17-19-9-5-6-10-20(19)26/h2-10H,11-17H2,1H3,(H,28,33,34)
• InChI Key: PZVVXHXOUGYYTF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4F)CCC5=CC=CC=C5
• Molecular Formula: C25H27FN6O2
• Molecular Weight: 462.5 g/mol

Description

8-(4-(2-fluorobenzyl)piperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27FN6O2 and its molecular weight is 462.529. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Design and Synthesis of Purine Connected Piperazine Derivatives : A study focused on synthesizing novel purine linked piperazine derivatives to identify potent inhibitors of Mycobacterium tuberculosis. The compounds showed promising anti-mycobacterial activity, with several analogues displaying greater potency than existing drugs like Ethambutol. This research offers insights into developing preclinical agents against tuberculosis by targeting the MurB enzyme, crucial for the biosynthesis of peptidoglycan in bacterial cell walls (Konduri et al., 2020).

Luminescent Properties and Photo-induced Electron Transfer

• Luminescent Properties and Photo-induced Electron Transfer : This study synthesized novel piperazine substituted naphthalimide model compounds, demonstrating their potential as pH probes based on fluorescence quantum yields. The findings contribute to the understanding of photo-induced electron transfer processes, highlighting the utility of these compounds in biochemical research and potential diagnostic applications (Gan et al., 2003).

Antiviral and Anticancer Properties

• Diketopiperazine Derivatives from Marine-Derived Actinomycete : This research isolated new diketopiperazine derivatives from the marine-derived actinomycete Streptomyces sp., showing modest antivirus activity against influenza A (H1N1) virus. The study contributes to the search for novel antiviral agents from natural sources, providing a foundation for further investigation into their mechanisms of action and potential therapeutic applications (Wang et al., 2013).